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Compound of Interest

Compound Name: Zoalene-d5

Cat. No.: B15294057

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers
of the Zoalene-d5 reference standard. This document is intended to assist researchers,
scientists, and professionals in drug development in sourcing high-quality reference materials
for their analytical and research needs.

Introduction to Zoalene-d5

Zoalene-d5 is the deuterated form of Zoalene, a coccidiostat used in veterinary medicine to
control coccidiosis in poultry. As a stable isotope-labeled internal standard, Zoalene-d5 is a
critical component in quantitative analytical methods, such as liquid chromatography-mass
spectrometry (LC-MS), for the accurate determination of Zoalene residues in various matrices.
The use of a deuterated standard helps to correct for matrix effects and variations in sample
preparation and instrument response, leading to more reliable and accurate results.

Commercial Availability and Supplier Information

Our research indicates that Toronto Research Chemicals (TRC) is the primary manufacturer of
the Zoalene-d5 reference standard. This product is then distributed through various chemical
and laboratory supply companies. The key suppliers identified are LGC Standards and
CymitQuimica.

Quantitative Data Summary
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The following table summarizes the available quantitative data for the Zoalene-d5 reference
standard from the identified commercial suppliers. It is important to note that while efforts were
made to gather comprehensive information, some data, such as isotopic purity, was not publicly
available from the suppliers' websites and a certificate of analysis was not accessible through
our searches.

Toronto Research ] o
Parameter ) LGC Standards CymitQuimica
Chemicals (TRC)

Product Name Zoalene-d5 Zoalene-d5 Zoalene-d5

Product Code TRC-Z584002 TRC-Z584002-10MG TR-Z584002

CAS Number 1596379-06-4 1596379-06-4 1596379-06-4

Molecular Formula CsDsH2N30s CsDsH2N30s CsDsH2Nz30s

Molecular Weight 230.189 230.189 230.189

Format Neat Solid Neat Solid Neat Solid

Available Size 10 mg 10 mg 10 mg

Price (USD) Contact for pricing Requires quote €2,058.00 (approx.
$2,200 USD)

Isotopic Purity Not specified Not specified Not specified

Experimental Protocols and Applications

A specific, detailed experimental protocol for the use of Zoalene-d5 as a reference standard
was not provided by the commercial suppliers. However, the scientific literature provides
examples of its application. For instance, a multi-residue analysis method for detecting
coccidiostats in various tissue samples by liquid chromatography-tandem mass spectrometry
(LC-MS/MS) utilized Zoalene from Toronto Research Chemicals Inc.[1].

The general workflow for using Zoalene-d5 as an internal standard in such an analysis would
typically involve:
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o Standard Preparation: A stock solution of Zoalene-d5 is prepared in a suitable solvent (e.g.,
methanol, acetonitrile) at a known concentration.

o Sample Fortification: A known amount of the Zoalene-d5 internal standard solution is added
to the unknown samples, calibration standards, and quality control samples at the beginning
of the sample preparation process.

o Sample Extraction and Cleanup: The samples are then subjected to extraction and cleanup
procedures to isolate the analyte of interest (Zoalene) and the internal standard.

o LC-MS/MS Analysis: The extracted samples are analyzed by LC-MS/MS. The
chromatographic separation and mass spectrometric detection conditions are optimized to
monitor specific transitions for both Zoalene and Zoalene-d5.

o Quantification: The ratio of the peak area of Zoalene to the peak area of Zoalene-d5 is used
to construct a calibration curve and to quantify the amount of Zoalene in the unknown
samples. This ratiometric measurement corrects for variations throughout the analytical
process.

Visualizing the Supplier Selection Workflow

The following diagram illustrates a logical workflow for researchers to select a suitable
commercial supplier for the Zoalene-d5 reference standard.
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Caption: Workflow for selecting a Zoalene-d5 reference standard supplier.
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Signaling Pathway for Analytical Method
Development

The development of a robust analytical method using an internal standard like Zoalene-d5
involves a series of interconnected steps. The following diagram outlines this process.
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Caption: Pathway for analytical method development using an internal standard.
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Conclusion

The Zoalene-d5 reference standard, manufactured by Toronto Research Chemicals and
distributed by companies such as LGC Standards and CymitQuimica, is an essential tool for
the accurate quantification of Zoalene in various samples. While publicly available information
on isotopic purity is limited, researchers are encouraged to request a Certificate of Analysis
from their chosen supplier to obtain this critical data. The provided workflows can serve as a
guide for both the procurement of the reference standard and the subsequent development of

robust analytical methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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